Cas no 129156-64-5 ((S)-2-(Isopropylamino)propan-1-ol)

• Product Name: (S)-2-(Isopropylamino)propan-1-ol
• CAS No: 129156-64-5
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 63978
• PubChem ID: 14387473
• Update Time: 2025-04-18

(S)-2-(Isopropylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Isopropylamino)propan-1-ol
• (S)-N-Isopropylalaninol
• (S)-2-ISOPROPYLAMINOPROPANE-1-OL
• N-Isopropylalaninol
• 2-(propan-2-ylamino)propan-1-ol
• (2S)-2-(propan-2-ylamino)propan-1-ol
• 1-Propanol, 2-[(1-methylethyl)amino]-, (2S)-
• SCHEMBL5913169
• 129156-64-5
• AKOS006353443

• Inchi： 1S/C6H15NO/c1-5(2)7-6(3)4-8/h5-8H,4H2,1-3H3/t6-/m0/s1
• InChI Key： VGZJOXPMODLELN-LURJTMIESA-N
• SMILES： OC[C@H](C)NC(C)C

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.87
• Boiling Point: 183.9 °C at 760 mmHg
• Flash Point: 183.9 °C at 760 mmHg
• Refractive Index: 1.431
• PSA: 32.26
• LogP: 0.75610